Cas no 98305-74-9 (2-amino-6-(4-fluorophenyl)pyrimidin-4(3H)-one)

• Product Name: 2-amino-6-(4-fluorophenyl)pyrimidin-4(3H)-one
• CAS No: 98305-74-9
• MF: C₁₀H₈FN₃O
• MW: 205.188425064087
• MDL: MFCD00982517
• CID: 1990574
• PubChem ID: 135505958
• Update Time: 2025-06-07

2-amino-6-(4-fluorophenyl)pyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone, 2-amino-6-(4-fluorophenyl)-
• 2-amino-6-(4-fluorophenyl)-1H-pyrimidin-4-one
• ALBB-017114
• 98305-74-9
• 2-Amino-6-(4-fluorophenyl)-4(3H)-pyrimidinone
• 2-amino-6-(4-fluorophenyl)-3,4-dihydropyrimidin-4-one
• SB59536
• CS-0316779
• DTXSID00394138
• 2-amino-6-(4-fluorophenyl)pyrimidin-4(3H)-one
• 2-AMINO-6-(4-FLUOROPHENYL)PYRIMIDIN-4-OL
• BBL003843
• 2-amino-4-(4-fluorophenyl)-1H-pyrimidin-6-one
• F2158-2315
• SCHEMBL3451384
• DTXCID20344998
• STK508808
• MFCD00982517
• 2-amino-6-(4-fluorophenyl)-3H-pyrimidin-4-one
• VS-01431
• 4(3H)-Pyrimidinone, 2-amino-6-(4-fluorophenyl)-
• 4-hydroxy-6-(4-fluorophenyl)pyrimidin-2-amine
• AKOS002676309

• MDL： MFCD00982517
• Inchi： 1S/C10H8FN3O/c11-7-3-1-6(2-4-7)8-5-9(15)14-10(12)13-8/h1-5H,(H3,12,13,14,15)
• InChI Key： MZAUUOFDWADEPI-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=CC(NC(N)=N1)=O

Computed Properties

• Exact Mass: 205.06514005Da
• Monoisotopic Mass: 205.06514005Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 67.5Ų

2-amino-6-(4-fluorophenyl)pyrimidin-4(3H)-one Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 2-amino-6-(4-fluorophenyl)pyrimidin-4(3H)-one

Comprehensive Overview of 4(1H)-Pyrimidinone, 2-amino-6-(4-fluorophenyl)- (CAS No. 98305-74-9)

4(1H)-Pyrimidinone, 2-amino-6-(4-fluorophenyl)- (CAS No. 98305-74-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its pyrimidinone core and 4-fluorophenyl substituent, is widely studied for its potential applications in drug development and medicinal chemistry. Researchers are particularly interested in its structural properties, which make it a promising candidate for designing novel therapeutic agents.

The 2-amino-6-(4-fluorophenyl)-4(1H)-pyrimidinone structure features a pyrimidine ring, a heterocyclic aromatic compound that is a fundamental building block in nucleic acids. The presence of the amino group at the 2-position and the 4-fluorophenyl group at the 6-position enhances its reactivity and binding affinity, making it valuable for targeted molecular interactions. These properties are crucial in the development of enzyme inhibitors and receptor modulators, which are hot topics in current pharmaceutical research.

In recent years, the demand for fluorinated pyrimidinones has surged due to their enhanced metabolic stability and bioavailability compared to non-fluorinated analogs. The 4-fluorophenyl moiety, in particular, is known to improve lipophilicity and membrane permeability, which are critical factors in drug design. This aligns with the growing trend in the pharmaceutical industry to develop fluorine-containing drugs, as evidenced by the increasing number of FDA-approved fluorinated medications.

One of the most frequently searched questions about 4(1H)-Pyrimidinone, 2-amino-6-(4-fluorophenyl)- is its role in cancer research. Preliminary studies suggest that derivatives of this compound exhibit inhibitory effects on certain kinases involved in cell proliferation. This has sparked interest in its potential as a kinase inhibitor, a class of drugs that has revolutionized cancer treatment. Researchers are also exploring its applications in neurodegenerative diseases, given the structural similarities to other neuroactive compounds.

The synthesis of 2-amino-6-(4-fluorophenyl)-4(1H)-pyrimidinone typically involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques such as microwave-assisted synthesis and catalysis have been employed to improve yield and efficiency. These methods are often discussed in academic forums and patent literature, reflecting the compound's importance in synthetic chemistry.

From a commercial perspective, CAS No. 98305-74-9 is available through specialized chemical suppliers, catering to research institutions and pharmaceutical companies. The compound is often listed under its systematic name or as a pyrimidinone derivative, and its pricing varies depending on purity and quantity. Market analysts note a steady increase in demand, driven by the expanding applications of fluorinated heterocycles in drug discovery.

Environmental and safety considerations for 4(1H)-Pyrimidinone, 2-amino-6-(4-fluorophenyl)- are also a topic of interest. While it is not classified as hazardous under standard regulations, proper handling and disposal procedures are recommended to minimize risks. Researchers often search for material safety data sheets (MSDS) to ensure compliance with laboratory safety protocols.

In summary, 4(1H)-Pyrimidinone, 2-amino-6-(4-fluorophenyl)- (CAS No. 98305-74-9) represents a versatile and valuable compound in modern chemistry and pharmacology. Its unique structural features and potential therapeutic applications make it a focal point in ongoing research. As the scientific community continues to explore its properties, this compound is likely to play an increasingly significant role in the development of next-generation pharmaceuticals.